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Compound of Interest

Compound Name: L-764406

Cat. No.: B15580639 Get Quote

Essential Safety and Handling Guide for L-764406
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling L-764406. The following procedures are based on

best practices for handling potent, biologically active small molecules in a laboratory setting, in

the absence of a specific Safety Data Sheet (SDS).

Hazard Identification and Risk Assessment
L-764406 is a potent partial agonist of the human peroxisome proliferator-activated receptor γ

(PPARγ), with an apparent binding IC50 of 70 nM.[1][2] Due to its high potency and biological

activity, it should be handled with care as a potentially hazardous compound. A thorough risk

assessment should be conducted before any handling.

Illustrative Physicochemical Properties:
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Property Value Source

Molecular Formula C₂₃H₂₅F₃N₂O₄S Inferred

Molecular Weight 496.52 g/mol Inferred

Physical State Solid (powder) Assumed

Solubility Soluble in DMSO Assumed

Boiling Point Not available N/A

Melting Point Not available N/A

Vapor Pressure Not available N/A

Note: This data is illustrative. Refer to the supplier-specific SDS for accurate information.

Personal Protective Equipment (PPE)
The minimum PPE required when handling L-764406 includes a lab coat, safety glasses with

side shields, and disposable nitrile gloves.[3] For procedures with a risk of aerosol generation,

additional protection is necessary.

Level of Protection Required PPE

Standard Handling
Lab coat, safety glasses with side shields, single

pair of nitrile gloves.

Risk of Splash/Aerosol
Chemical splash goggles, face shield, double-

gloving (nitrile), disposable gown.

High-Concentration/Large Quantity
Full-face respirator with appropriate cartridges,

chemical-resistant suit, heavy-duty gloves.

Operational Plan: Step-by-Step Handling Procedures
3.1. Receiving and Unpacking:

Inspect the package for any signs of damage upon receipt.
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Wear appropriate PPE (lab coat, gloves, safety glasses) before opening.

Open the package in a designated area, preferably within a chemical fume hood.

Verify the container label and integrity.

3.2. Preparation of Stock Solutions:

All weighing and preparation of stock solutions must be performed in a chemical fume hood

to minimize inhalation exposure.

Use a dedicated and calibrated balance.

Clean the weighing area and spatula thoroughly after use.

Dissolve the compound in the appropriate solvent (e.g., DMSO) using validated procedures.

3.3. Experimental Use:

Clearly label all solutions containing L-764406.

When performing experiments, ensure proper ventilation.

Avoid skin contact and inhalation.

After handling, wash hands thoroughly, even if gloves were worn.

3.4. Storage:

Store L-764406 in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials.

Consult the manufacturer's instructions for optimal storage temperature.

Disposal Plan
All waste materials contaminated with L-764406 must be treated as hazardous chemical waste.
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4.1. Waste Segregation:

Solid Waste: Collect contaminated items such as pipette tips, tubes, gloves, and bench

paper in a designated, labeled, and sealed hazardous waste container.[4]

Liquid Waste: Collect all solutions containing L-764406 in a dedicated, leak-proof, and

clearly labeled hazardous waste container.[4] Do not dispose of down the drain.[4][5]

Sharps Waste: Contaminated needles and syringes should be disposed of in a designated

sharps container for hazardous chemical waste.

4.2. Container Management:

Ensure all waste containers are properly labeled with "Hazardous Waste" and the full

chemical name "L-764406".[6]

Keep waste containers closed except when adding waste.[6]

Store waste containers in a designated satellite accumulation area.

4.3. Final Disposal:

Arrange for the disposal of hazardous waste through your institution's environmental health

and safety (EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.[7]

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.
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Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for hazardous waste disposal. Ventilate the area and wash the spill site after

material pickup is complete.

Visual Workflow Guides
The following diagrams illustrate the key workflows for safely handling L-764406.

Preparation Experimental Use Waste Management

Receive & Inspect Unpack in Hood Weigh in Hood Prepare Stock Solution Perform Experiment Segregate Waste Collect Waste Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of L-764406 from receipt to disposal.
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node_action Start: Handling L-764406

Risk of Aerosol
or Splash?

High Concentration
or Large Quantity?

No

Enhanced PPE:
Add Goggles, Face Shield,

Double Gloves

Yes

Standard PPE:
Lab Coat, Safety Glasses,

Nitrile Gloves

No

Maximum Protection:
Full-Face Respirator,

Chemical Suit

Yes

Click to download full resolution via product page

Caption: Decision logic for selecting the appropriate level of PPE for L-764406.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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